Cas no 1428374-63-3 (methyl 5-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylmethyl}furan-2-carboxylate; oxalic acid)

• Product Name: methyl 5-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylmethyl}furan-2-carboxylate; oxalic acid
• CAS No: 1428374-63-3
• MF: C₁₇H₁₉N₃O₈
• MW: 393.348064661026
• CID: 5907814
• PubChem ID: 71783617
• Update Time: 2025-06-11

methyl 5-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylmethyl}furan-2-carboxylate; oxalic acid Chemical and Physical Properties

Names and Identifiers

• methyl 5-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylmethyl}furan-2-carboxylate; oxalic acid
• AKOS026686544
• 1428374-63-3
• F6036-1416
• VU0530055-1
• methyl 5-((3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methyl)furan-2-carboxylate oxalate
• methyl 5-[[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methyl]furan-2-carboxylate;oxalic acid
• METHYL 5-{[3-(3-CYCLOPROPYL-1,2,4-OXADIAZOL-5-YL)AZETIDIN-1-YL]METHYL}FURAN-2-CARBOXYLATE; OXALIC ACID

• Inchi： 1S/C15H17N3O4.C2H2O4/c1-20-15(19)12-5-4-11(21-12)8-18-6-10(7-18)14-16-13(17-22-14)9-2-3-9;3-1(4)2(5)6/h4-5,9-10H,2-3,6-8H2,1H3;(H,3,4)(H,5,6)
• InChI Key： ACEDVKHTYTYOBD-UHFFFAOYSA-N
• SMILES： O1C(C2CN(CC3=CC=C(C(=O)OC)O3)C2)=NC(C2CC2)=N1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 393.11721457g/mol
• Monoisotopic Mass: 393.11721457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156Ų

Additional information on methyl 5-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylmethyl}furan-2-carboxylate; oxalic acid

Methyl 5-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylmethyl}furan-2-carboxylate; Oxalic Acid: A Comprehensive Overview

Methyl 5-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylmethyl}furan-2-carboxylate; oxalic acid is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, with the CAS number 1428374-63-3, has garnered attention due to its unique structural features and potential applications in drug development. The presence of both furan and oxadiazole moieties in its molecular framework suggests a high degree of structural complexity, which may contribute to its pharmacological properties.

The furan ring is a heterocyclic aromatic compound that is widely recognized for its role in various biological processes and pharmaceutical applications. Its incorporation into the molecular structure of this compound may enhance its binding affinity to biological targets, making it a valuable candidate for further investigation. On the other hand, the oxadiazole moiety is known for its stability and versatility in medicinal chemistry, often serving as a key structural element in drug molecules due to its ability to modulate biological activity.

The compound's name highlights several key functional groups that are critical for understanding its chemical behavior and potential therapeutic effects. The methyl ester group at the end of the molecule suggests that it may be susceptible to hydrolysis under certain conditions, which could be exploited for controlled release mechanisms or prodrug formulations. Additionally, the presence of an azetidine ring indicates a flexible cyclic structure that could interact with biological targets in multiple ways.

Recent advancements in pharmaceutical research have shown that compounds containing oxadiazole and furan moieties often exhibit significant biological activity. For instance, derivatives of these heterocycles have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of these moieties in Methyl 5-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylmethyl}furan-2-carboxylate; oxalic acid may contribute to its unique pharmacological profile.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl group into the molecule adds another layer of complexity, as cyclopropyl-substituted compounds are known for their stability and resistance to metabolic degradation. This characteristic could be particularly advantageous in drug development, where maintaining structural integrity over time is crucial.

In vitro studies have begun to uncover the potential biological activities of Methyl 5-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylmethyl}furan-2-carboxylate; oxalic acid. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. These findings are particularly intriguing given the growing interest in developing novel anti-inflammatory agents with minimal side effects.

The role of oxalic acid as a co-product or byproduct in this compound's synthesis also warrants discussion. While not directly involved in the pharmacological activity of the main compound, oxalic acid itself has various industrial applications and is known for its ability to chelate metal ions. Understanding its interaction with Methyl 5-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylmethyl}furan-2-carboxylate; oxalic acid during synthesis could provide valuable insights into optimizing production processes and ensuring product purity.

Future research directions for this compound include exploring its potential as a lead molecule for drug discovery programs. The combination of structural features such as the furan, oxadiazole, and azetidine moieties offers a rich scaffold for further modifications aimed at enhancing pharmacological potency and selectivity. Additionally, investigating the compound's pharmacokinetic properties will be essential to determine its suitability for clinical development.

The development of new pharmaceuticals relies heavily on the discovery and optimization of novel chemical entities. Methyl 5-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-y)azetidin -1 - ylmethyl } furan - 2 - carbox ylate ; oxalic acid, with its unique structural features and promising biological activity, represents a significant step forward in this endeavor. As research continues to uncover new applications for this compound, it holds great potential for contributing to advancements in medicine and healthcare.